Cas no 1806945-79-8 (3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride
• CAS No: 1806945-79-8
• MF: C₈H₂ClF₃N₂O
• MW: 234.562490940094
• CID: 4872848
• Update Time: 2025-07-20

3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride

• Inchi： 1S/C8H2ClF3N2O/c9-7(15)6-4(10)1-3(2-13)5(14-6)8(11)12/h1,8H
• InChI Key： XDZIUJRLXPGXFY-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=C(C#N)C(C(F)F)=N1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.2
• Topological Polar Surface Area: 53.8

Additional information on 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride

Comprehensive Overview of 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride (CAS No. 1806945-79-8)

The compound 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride (CAS No. 1806945-79-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethyl moiety, and carbonyl chloride functionality, makes it a versatile intermediate for synthesizing advanced bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability in medicinal chemistry. The presence of both fluorine and cyano groups in 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride contributes to its reactivity and selectivity, making it a valuable building block for designing novel therapeutics. This aligns with the growing trend of fluorine-containing compounds in the development of next-generation pharmaceuticals.

From a synthetic perspective, the carbonyl chloride group in this compound offers excellent reactivity for nucleophilic acyl substitution reactions, enabling the formation of amides, esters, and other derivatives. This property is particularly relevant in the context of peptide coupling and bioconjugation, which are critical techniques in modern drug development. As the pharmaceutical industry continues to explore targeted therapies and precision medicine, intermediates like 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride are gaining attention for their role in creating tailored molecular architectures.

Another area of interest is the compound's potential application in agrochemical innovation. Fluorinated pyridines are known for their herbicidal and insecticidal properties, and the structural features of this compound could contribute to the development of more effective and environmentally friendly crop protection agents. With the global focus on sustainable agriculture and green chemistry, researchers are actively investigating such advanced intermediates to address challenges in food security and pest resistance.

The synthesis and characterization of 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride require specialized expertise in organofluorine chemistry and heterocyclic compound manipulation. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for ensuring the purity and quality of this compound, which is crucial for its successful application in research and development. Laboratories working with this material must adhere to stringent quality control protocols to maintain consistency and reproducibility.

In the context of intellectual property and patent landscapes, 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride has been referenced in several patent applications related to pharmaceutical compositions and chemical processes. This highlights its commercial relevance and the competitive nature of research in this domain. Companies and academic institutions are investing in the exploration of such compounds to secure innovation advantages in highly specialized markets.

Looking ahead, the compound's role in drug discovery pipelines and material science is expected to expand, particularly as advancements in catalytic fluorination and selective functionalization techniques continue to evolve. Its compatibility with modern flow chemistry and high-throughput screening methods further enhances its utility in industrial and academic settings. As such, 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride represents a compelling case study in the intersection of chemical innovation and applied research.

For researchers seeking detailed information on this compound, key considerations include its storage conditions, handling protocols, and compatibility with common reagents and solvents. Proper documentation of its physicochemical properties, such as melting point, solubility, and stability, is essential for experimental planning. Additionally, collaboration with specialty chemical suppliers and contract research organizations can facilitate access to high-quality samples and technical support for projects involving this advanced intermediate.

In summary, 3-Cyano-2-(difluoromethyl)-5-fluoropyridine-6-carbonyl chloride (CAS No. 1806945-79-8) exemplifies the cutting edge of heterocyclic chemistry and its transformative potential across multiple scientific disciplines. Its strategic importance in pharmaceutical development, agrochemical research, and material innovation underscores the value of continued exploration and application of such specialized compounds in addressing global challenges and advancing human knowledge.